(17beta)-3-Methoxyestra-1,3,5(10)-triene-4,17-diol
(17beta)-3-Methoxyestra-1,3,5(10)-triene-4,17-diol
Brand Name:
Vulcanchem
CAS No.:
5976-66-9
VCID:
VC0029261
InChI:
InChI=1S/C19H26O3/c1-19-10-9-12-11-5-7-16(22-2)18(21)14(11)4-3-13(12)15(19)6-8-17(19)20/h5,7,12-13,15,17,20-21H,3-4,6,8-10H2,1-2H3/t12-,13-,15+,17+,19+/m1/s1
SMILES:
CC12CCC3C(C1CCC2O)CCC4=C3C=CC(=C4O)OC
Molecular Formula:
C19H26O3
Molecular Weight:
302.4 g/mol
(17beta)-3-Methoxyestra-1,3,5(10)-triene-4,17-diol
CAS No.: 5976-66-9
Reference Standards
VCID: VC0029261
Molecular Formula: C19H26O3
Molecular Weight: 302.4 g/mol
| CAS No. | 5976-66-9 |
|---|---|
| Product Name | (17beta)-3-Methoxyestra-1,3,5(10)-triene-4,17-diol |
| Molecular Formula | C19H26O3 |
| Molecular Weight | 302.4 g/mol |
| IUPAC Name | (8R,9S,13S,14S,17S)-3-methoxy-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthrene-4,17-diol |
| Standard InChI | InChI=1S/C19H26O3/c1-19-10-9-12-11-5-7-16(22-2)18(21)14(11)4-3-13(12)15(19)6-8-17(19)20/h5,7,12-13,15,17,20-21H,3-4,6,8-10H2,1-2H3/t12-,13-,15+,17+,19+/m1/s1 |
| Standard InChIKey | QREWTGIWXABZAC-PYEWSWHRSA-N |
| Isomeric SMILES | C[C@]12CC[C@H]3[C@H]([C@@H]1CC[C@@H]2O)CCC4=C3C=CC(=C4O)OC |
| SMILES | CC12CCC3C(C1CCC2O)CCC4=C3C=CC(=C4O)OC |
| Canonical SMILES | CC12CCC3C(C1CCC2O)CCC4=C3C=CC(=C4O)OC |
| Synonyms | (17β)-3-Methoxyestra-1,3,5(10)-triene-4,17-diol; 4-Hydroxyestradiol 3-Methyl Ether; |
| PubChem Compound | 14475496 |
| Last Modified | Nov 11 2021 |
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